Cas no 136112-71-5 (8,9-bis(4-nitrophenyl)-9H-purin-6-amine)
136112-71-5 structure
Product Name:8,9-bis(4-nitrophenyl)-9H-purin-6-amine
CAS No:136112-71-5
MF:C17H11N7O4
MW:377.313741922379
CID:1239802
PubChem ID:154470
Update Time:2025-04-20
8,9-bis(4-nitrophenyl)-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 8,9-bis(4-nitrophenyl)-9H-purin-6-amine
- 9H-purin-6-amine, 8,9-bis(4-nitrophenyl)-
- 8,9-bis(4-nitrophenyl)purin-6-amine
- 8,9-Bis(p-nitrophenyl)adenine
- DTXSID20159665
- 136112-71-5
- CCRIS 5376
- 8,N(sup 9)-Bis(p-nitrophenyl)adenine
-
- Inchi: 1S/C17H11N7O4/c18-15-14-17(20-9-19-15)22(11-5-7-13(8-6-11)24(27)28)16(21-14)10-1-3-12(4-2-10)23(25)26/h1-9H,(H2,18,19,20)
- InChI Key: NZBWGPMAVVJJED-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)N1C2=C(C(N)=NC=N2)N=C1C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 377.08743
- Monoisotopic Mass: 377.087252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161
- XLogP3: 2.7
Experimental Properties
- Density: 1.68
- Boiling Point: 697.2°C at 760 mmHg
- Flash Point: 375.5°C
- Refractive Index: 1.812
- PSA: 155.9
8,9-bis(4-nitrophenyl)-9H-purin-6-amine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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